Cas no 1396768-14-1 (2-4-(cyclohex-3-ene-1-amido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-4-(cyclohex-3-ene-1-amido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396768-14-1
• MF: C₁₇H₁₇F₃N₆O₂
• MW: 394.351093053818
• CID: 6075151
• PubChem ID: 71792383
• Update Time: 2025-07-09

2-4-(cyclohex-3-ene-1-amido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(cyclohex-3-ene-1-amido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-[4-(cyclohex-3-ene-1-carbonylamino)phenyl]-N-(2,2,2-trifluoroethyl)tetrazole-5-carboxamide
• 2-[4-(cyclohex-3-ene-1-amido)phenyl]-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• 1396768-14-1
• AKOS024542484
• 2-(4-(cyclohex-3-enecarboxamido)phenyl)-N-(2,2,2-trifluoroethyl)-2H-tetrazole-5-carboxamide
• VU0539791-1
• F6242-2441

• Inchi： 1S/C17H17F3N6O2/c18-17(19,20)10-21-16(28)14-23-25-26(24-14)13-8-6-12(7-9-13)22-15(27)11-4-2-1-3-5-11/h1-2,6-9,11H,3-5,10H2,(H,21,28)(H,22,27)
• InChI Key： JHUXJCCWVPZMIL-UHFFFAOYSA-N
• SMILES： N1=C(C(NCC(F)(F)F)=O)N=NN1C1=CC=C(NC(C2CCC=CC2)=O)C=C1

Computed Properties

• Exact Mass: 394.13650829g/mol
• Monoisotopic Mass: 394.13650829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-4-(cyclohex-3-ene-1-amido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to 2-4-(cyclohex-3-ene-1-amido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1396768-14-1, specifically named as 2-4-(cyclohex-3-ene-1-amido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide, represents a fascinating intersection of structural complexity and biological potential. This molecule has garnered attention in the chemical biology community due to its unique structural features and promising pharmacological properties. The presence of a tetrazole core, combined with an amide linkage and a trifluoroethyl group, suggests a multifaceted interaction with biological targets, making it a compelling candidate for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of advanced chemical synthesis techniques with computational modeling. The structural motif of 2-4-(cyclohex-3-ene-1-amido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide exemplifies this trend. The tetrazole ring is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for the design of high-affinity binders. Moreover, the trifluoroethyl group introduces lipophilicity and metabolic stability, enhancing the compound's potential as a drug candidate. These features have positioned this molecule as a subject of interest in the search for new pharmacophores.

One of the most intriguing aspects of this compound is its potential application in modulating biological pathways associated with inflammation and immune response. The phenyl ring appended to the tetrazole core provides a scaffold that can be further modified to target specific enzymes or receptors involved in these pathways. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain inflammatory mediators. This aligns with the broader trend in drug discovery toward identifying small molecules that can modulate complex biological networks without significant off-target effects.

The synthesis of 2-4-(cyclohex-3-ene-1-amido)phenyl-N-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole-5-carboxamide presents unique challenges due to its intricate structure. However, advancements in synthetic methodologies have made it increasingly feasible to access such complex molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired framework. Additionally, computational tools have played a pivotal role in predicting optimal synthetic routes and minimizing trial-and-error experimentation.

From a computational chemistry perspective, the interaction between this compound and its biological targets can be modeled using state-of-the-art molecular dynamics simulations and docking studies. These approaches allow researchers to visualize how the molecule fits into the binding pocket of a target protein or enzyme at an atomic level. Such insights are invaluable for designing next-generation analogs with improved potency and selectivity. The tetrazole carboxamide moiety, in particular, has been identified as a key pharmacophoric element that contributes to binding affinity and specificity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their enhanced bioavailability and metabolic stability. The incorporation of a trifluoroethyl group in this molecule underscores this trend. Fluorine atoms can significantly alter electronic properties and hydrophobicity, leading to improved pharmacokinetic profiles. This has led to a surge in interest for fluorinated tetrazoles as building blocks for novel therapeutics. The compound's structure provides a rich platform for exploring different substitution patterns that could further optimize its biological activity.

Recent advances in analytical chemistry have also facilitated deeper understanding of how this compound behaves in biological systems. Techniques such as mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to elucidate its structure and dynamics. These methods provide critical data for confirming molecular identity and understanding interactions at both the molecular and cellular levels. Such information is essential for translating preclinical findings into clinical applications.

The potential therapeutic applications of CAS no 1396768-14-1 extend beyond inflammation modulation. Studies suggest that tetrazole-based compounds may exhibit antimicrobial properties by interfering with essential bacterial metabolic pathways. Additionally, their ability to cross cell membranes makes them attractive candidates for treating intracellular infections or diseases affecting membrane-bound receptors. The phenyl ring's versatility allows for further derivatization into molecules targeting neurological disorders or cancer pathways. This broad spectrum of potential applications underscores the importance of continued research into this class of compounds.

The development of novel drug candidates is not without challenges, however. Ensuring safety profiles while maintaining efficacy requires rigorous testing across multiple models systems before human trials can commence. Regulatory agencies demand comprehensive data demonstrating both potency and minimal toxicity before approving new therapeutics for clinical use. Despite these hurdles, 2-4-(cyclohex-3-ene-1-amido)phenyl-N-(2,2-difluoroethyl)-5-tetrazolamidophenylcarboxamide remains an exciting prospect due to its unique structural features and promising preclinical results.

In conclusion, CAS no 1396768–14–1 exemplifies how innovative molecular design can lead to groundbreaking therapeutic agents when combined with cutting-edge synthetic chemistry and computational biology tools . Its complex structure , featuring key pharmacophoric elements such as tetrazole rings , trifluoroethyl groups ,and amide linkages , positions it as a compelling candidate for further exploration . As research progresses ,this compound will likely continue inspiring new strategies not only within medicinal chemistry but also across related disciplines like chemical biology , materials science ,and nanotechnology . Its potential impact on future treatments remains an exciting prospect worth pursuing through continued investigation .